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Compound of Interest

Compound Name: 2-Methoxy-5-methylphenol

Cat. No.: B1664560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-methoxy-5-
methylphenol, also known as creosol, in various solvents. This document is intended to be a

valuable resource for researchers, scientists, and professionals in drug development and other

scientific fields who require detailed information on the physicochemical properties of this

compound.

Core Topic: Solubility Profile of 2-Methoxy-5-
methylphenol
2-Methoxy-5-methylphenol (Creosol) is an organic compound with the chemical formula

C₈H₁₀O₂. Its solubility is a critical parameter in various applications, including pharmaceutical

formulations, chemical synthesis, and analytical method development. This guide summarizes

the available quantitative and qualitative solubility data and provides a detailed experimental

protocol for its determination.

Quantitative Solubility Data
The aqueous solubility of 2-methoxy-5-methylphenol has been reported with some variability.

The available data is summarized in the table below. Currently, specific quantitative solubility

data in common organic solvents is limited in publicly accessible literature.
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Solvent Temperature (°C) Solubility

Water 25 2.093 g/L[1]

Water 25 5.5 g/L[2]

Qualitative Solubility Data
Qualitative assessments indicate that 2-methoxy-5-methylphenol exhibits a range of

solubilities in different solvent classes.

Solvent Class Solubility Description

Polar Protic Solvents

Water Slightly soluble[3][4][5][6]

Methanol Slightly soluble[3][5][6]

Ethanol Miscible

Glacial Acetic Acid Miscible

Polar Aprotic Solvents

Chloroform Slightly soluble[3][5][6]

Nonpolar Solvents

Benzene Miscible

Ether Miscible

Experimental Protocols
A widely accepted method for determining the thermodynamic solubility of a compound is the

shake-flask method. The following protocol is a generalized procedure suitable for determining

the solubility of 2-methoxy-5-methylphenol in various solvents.

Shake-Flask Method for Solubility Determination
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Objective: To determine the equilibrium solubility of 2-methoxy-5-methylphenol in a specific

solvent at a controlled temperature.

Materials:

2-Methoxy-5-methylphenol (solid)

Solvent of interest (e.g., water, ethanol, etc.)

Thermostatically controlled shaker or water bath

Vials with screw caps

Analytical balance

Syringe filters (e.g., 0.22 µm)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a UV detector or other

suitable analytical instrument.

Procedure:

Preparation of Saturated Solution:

Add an excess amount of solid 2-methoxy-5-methylphenol to a vial containing a known

volume of the test solvent. The presence of undissolved solid is essential to ensure

saturation.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).
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Agitate the samples for a sufficient period to allow the system to reach equilibrium. This

can range from 24 to 72 hours, depending on the compound and solvent.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a period to allow the excess

solid to sediment.

Carefully withdraw an aliquot of the supernatant using a pipette.

Immediately filter the aliquot through a syringe filter to remove any undissolved

microparticles. This step is critical to prevent overestimation of the solubility.

Quantification:

Accurately dilute the filtered solution with a suitable solvent to a concentration that falls

within the linear range of the analytical method.

Analyze the diluted samples using a validated analytical method, such as HPLC-UV, to

determine the concentration of 2-methoxy-5-methylphenol. A wavelength of maximum

absorbance (λmax) for 2-methoxy-5-methylphenol, typically in the range of 270-280 nm

for phenolic compounds, should be used for detection.[7]

Prepare a calibration curve using standard solutions of 2-methoxy-5-methylphenol of

known concentrations.

Data Analysis:

Calculate the concentration of 2-methoxy-5-methylphenol in the original saturated

solution by applying the dilution factor.

Express the solubility in appropriate units, such as g/L or mg/mL.

Visualizations
Experimental Workflow for Shake-Flask Solubility Assay
The following diagram illustrates the logical steps involved in the shake-flask solubility

determination method.
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Workflow for Shake-Flask Solubility Determination

Preparation of Saturated Solution
(Excess solid in solvent)

Equilibration
(Controlled temperature and agitation)

Phase Separation
(Sedimentation and filtration)

Sample Dilution

Quantitative Analysis
(e.g., HPLC-UV)

Solubility Calculation

Click to download full resolution via product page

Caption: Workflow for Shake-Flask Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1664560?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664560?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 5-methyl guaiacol, 1195-09-1 [thegoodscentscompany.com]

2. guidechem.com [guidechem.com]

3. 2-METHOXY-5-METHYLPHENOL CAS#: 1195-09-1 [m.chemicalbook.com]

4. echemi.com [echemi.com]

5. 2-METHOXY-5-METHYLPHENOL [chembk.com]

6. 2-METHOXY-5-METHYLPHENOL | 1195-09-1 [chemicalbook.com]

7. benchchem.com [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide on the Solubility of 2-
Methoxy-5-methylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664560#2-methoxy-5-methylphenol-solubility-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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